Cas no 1998215-95-4 (6-Iodo-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 6-Iodo-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1998215-95-4
• MF: C₆H₄IN₃
• MW: 245.020532608032
• MDL: MFCD27987381
• CID: 4633312
• Update Time: 2025-05-21

6-Iodo-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-7H-pyrrolo[2,3-d]pyrimidine
• SB14068

• MDL： MFCD27987381
• Inchi： 1S/C6H4IN3/c7-5-1-4-2-8-3-9-6(4)10-5/h1-3H,(H,8,9,10)
• InChI Key： BIOGMQOISFIHSS-UHFFFAOYSA-N
• SMILES： IC1=CC2=CN=CN=C2N1

Computed Properties

• Exact Mass: 244.94499 g/mol
• Monoisotopic Mass: 244.94499 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 245.02
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6

Additional information on 6-Iodo-7H-pyrrolo[2,3-d]pyrimidine

6-Iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1998215-95-4): A Versatile Heterocyclic Building Block for Drug Discovery

In the rapidly evolving field of medicinal chemistry, 6-Iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1998215-95-4) has emerged as a crucial heterocyclic scaffold for pharmaceutical development. This iodinated pyrrolopyrimidine derivative serves as a privileged structure in drug design, particularly for targeting kinase inhibitors and nucleotide analogs. Its unique molecular architecture combines the pyrrole and pyrimidine rings, creating a versatile platform for structure-activity relationship (SAR) studies.

The growing interest in 6-Iodo-7H-pyrrolopyrimidine applications reflects current trends in personalized medicine and targeted cancer therapies. Researchers are particularly focused on its potential in developing JAK kinase inhibitors, a hot topic in autoimmune disease treatment. The iodine atom at the 6-position provides an excellent handle for further functionalization through cross-coupling reactions, making this compound invaluable for combinatorial chemistry approaches.

From a synthetic chemistry perspective, 1998215-95-4 compound offers several advantages. Its moderate solubility in polar organic solvents facilitates various nucleophilic substitution reactions, while the electron-deficient pyrimidine ring enables selective modifications. Recent publications highlight its use in creating ATP-competitive inhibitors, addressing one of the most searched topics in current drug discovery forums.

The pharmaceutical industry has shown increasing demand for high purity 6-Iodo-7H-pyrrolo[2,3-d]pyrimidine, driven by its application in developing next-generation therapeutics. Analytical data from leading suppliers typically shows >98% purity by HPLC, with characterization including 1H NMR, 13C NMR, and mass spectrometry confirmation. These quality parameters are critical for researchers investigating structure-based drug design principles.

Recent breakthroughs in pyrrolopyrimidine chemistry have revealed novel applications of this scaffold beyond traditional medicinal chemistry. Materials scientists are exploring its potential in organic electronics, particularly as building blocks for organic semiconductors. This interdisciplinary application responds to growing searches about "organic electronic materials for biomedical devices," demonstrating the compound's versatility.

Stability studies of 6-Iodo-7H-pyrrolo[2,3-d]pyrimidine suggest optimal storage under inert atmosphere at -20°C, with protection from light to prevent potential degradation. These handling protocols align with current good manufacturing practice (cGMP) standards, a frequently searched topic among pharmaceutical professionals. The compound's molecular weight of 245.03 g/mol and well-defined physicochemical properties make it suitable for quantitative structure-activity relationship (QSAR) modeling.

Emerging research directions for CAS 1998215-95-4 include its potential in PROTAC (proteolysis targeting chimera) technology, one of the most trending topics in drug discovery. The iodo-substitution serves as an ideal attachment point for linker molecules in these targeted protein degradation systems. This application addresses frequent searches about "new approaches to undruggable targets" in scientific databases.

The global market for pyrrolopyrimidine derivatives is projected to grow significantly, with 6-Iodo-7H-pyrrolo[2,3-d]pyrimidine playing a key role as synthetic intermediate. Current market analyses show increasing procurement by contract research organizations (CROs) and academic institutions, particularly those focused on kinase research and signal transduction pathways.

From a regulatory perspective, 6-Iodo-7H-pyrrolopyrimidine suppliers must comply with evolving chemical safety standards, including REACH and TSCA regulations. These compliance aspects are increasingly searched by quality assurance professionals. The compound's safety data sheet typically recommends standard laboratory precautions, reflecting its classification as non-hazardous under normal handling conditions.

Future research directions for 1998215-95-4 applications may explore its potential in radiopharmaceuticals, leveraging the iodine atom for isotopic labeling. This aligns with growing interest in theranostic agents (a combination of therapeutic and diagnostic functions), a hot topic in precision medicine discussions. The compound's synthetic versatility positions it well for these cutting-edge applications.

In conclusion, 6-Iodo-7H-pyrrolo[2,3-d]pyrimidine represents a multifaceted tool in modern chemical research. Its applications span from traditional medicinal chemistry to emerging fields like chemical biology and materials science. As research continues to uncover new uses for this scaffold, its importance in both academic and industrial settings is likely to grow, making it a compound of significant interest across multiple scientific disciplines.